AbstractPeptidomimetics are small molecules that are able to mimic the functional and structural features of peptides. The application of rational design during the development process allows their use as effective antibacterial agents with improved pharmacokinetic properties. In this study, we have constructed a series of cationic amphiphiles based on the alkyl-indole derivative of L-serine, differing in the amino acid composition in the polar block, with potential antimicrobial activity. A universal preparation scheme, which makes it possible to obtain target compounds in the quantities necessary for the further study of biological properties, is developed. Based on the analysis of antimicrobial activity, it is found that structures with a higher lipophilicity value and a smaller polar block volume demonstrate the best results.

AbstractLow molecular weight RGD peptides and RGD mimetics are widely studied as ligands targeting the corresponding receptor in the diagnosis and therapy of cancer, as well as in the field of bone tissue regeneration. Some of them are undergoing preclinical trials. The aim of this study is to select the optimal variants of the ligand structure based on an aliphatic RGD mimetic. By methods of molecular modeling (blind docking and active site docking), the most advantageous constructions for the formation of a stable complex with the integrin αVβ3 are determined. A scheme is developed and two lipotripeptides Gnd-GABA-Gly-Asp(C16)2 and Gnd-β-Ala-Gly-Asp(C16)2 with the potential ability to inhibit this receptor on the surface of tumor tissues are synthesized.

AbstractThe homogeneous process of cysteine oxidation in a stirred reactor is studied. We found that oscillatory mode can be realized in the cysteine–cobalt(II) oxygenated complex system under certain experimental conditions. Various approaches to explain the experimental data indicate that the processes are deterministic.

AbstractA versatile and chemoselective intramolecular oxa-Michael reaction of α,β-unsaturated ester tethered on a prebuilt stereodefined β-lactam ring in a novel synthesis of a bicyclic scaffold of 1,4-oxazepane embedded on the β-lactam ring has been developed. The tandem process involves a successive deprotection of the O-isopropylidene group, followed by the chemoselective nucleophilic conjugate addition of 2° hydroxy functionalities of vic diol to the unsaturated esters preferentially 7-exo-trig mode of ring closure. The developed protocol proceeded well under mild alkaline conditions and furnished a novel scaffold of bicyclic β-lactam featuring 1,4-oxazepane rings in a high chemoselective fashion.

AbstractThis review is devoted to the development, properties, and application of biosensors based on graphene nanomaterials. It is shown that such biosensors are characterized by their sensitivity, specificity of detection of analytes, high speed, and small size. Examples of the use of graphene biosensors for the detection of viruses, bacteria, markers of socially significant diseases, and various toxins are given.

AbstractThe object of the study is spearmint, a polymorphic species, which is characterized by the strong variability of its morphological characteristics and biochemical composition. As a result of studies on the form of M. spicata L. and M. spicata L. cv. Moroccan, it is found that the raw material of this species is characterized by a high content of phenolic compounds (7.94–9.14%), including flavonoids (2.15–4.35%). The content of essential oil reaches the maximum during flowering of 1.54% in the raw material of M. spicata L. and 1.48% in the raw material of M. spicata L. cv. Moroccan. The main components of the essential oil are carvone and dihydrocarvone, the total content of which in the essential oil during the flowering phase reaches 73.51% or more. The content of carvone, depending on the phase of development, increases by the time of flowering from 57.69 to 60.79% in M. spicata L. cv. Moroccan and from 65.32 to 79.8% in the sample of M. spicata L., which is comparable to the content of carvone in caraway seeds. Thus, the raw material M. spicata L. can be considered as a source of carvone on a par with caraway seeds. Thus, the studied spearmint samples can be attributed to the carvone chemotype, and the raw material of M. spicata L. can be considered as a source of carvone on par with caraway seeds.

AbstractNAD+-dependent formate dehydrogenase (FDH, EC 1.2.1.2) from bacterium Staphylococcus aureus (SauFDH) is the most active enzyme among FDHs of this group; however, the high values of KM of the enzyme with NAD+ and formate in the standard 0.1 M phosphate buffer result in lower catalytic efficiency kcat/KM than for other FDHs. Here, we study the effect of different buffers on the catalytic properties of SauFDH. Sodium phosphate (NaPB) is used as the base buffer component and Tris, Gly and citrate (Cit) are added to NaPB to prepare double, ternary, and quaternary buffer systems with different concentrations. It is found that KM for formate does not depend on the buffer composition and concentration, while the values of kcat and \(K_{{\text{M}}}^{{{\text{NA}}{{{\text{D}}}^{{\text{ + }}}}}}\) increase and decrease significantly. The highest positive effect is achieved in the case of quaternary buffer NaPB-Cit-Tris-Gly. At a 0.05 M concentration of each component, kcat increases by 70% compared to one in the standard 0.1 M NaPB. At a 0.1 M of each component, improvement in both parameters, kcat and \(K_{{\text{M}}}^{{{\text{NA}}{{{\text{D}}}^{{\text{ + }}}}}}\), is observed. Thermal inactivation studies in NaPB and the complex NaPB-Cit-Tris-Gly buffer showed that at component concentrations of 0.1 M and more, SauFDH’s thermal stability increased. The value of the stabilization effect depends on the ion strength but not on the type of buffer. A comparison of the X-ray structures of holo-forms of SauFDH and FDH from bacterium Pseudomonas sp.101 shows that the active site of PseFDH in complex with the substrate is totally closed, while in holo-SauFDH, amino acid residues in the active site can be accessed by water molecules and buffer components. This could be the reason of the kcat and \(K_{{\text{M}}}^{{{\text{NA}}{{{\text{D}}}^{{\text{ + }}}}}}\) changes in buffers of different compositions.

AbstractThe dependence of the surface plasmon resonance frequency on the change in the permittivity of the medium near metal nanostructures opens up the possibility of using them as a universal platform for creating biochemical sensors. Improving the sensitivity of such systems makes it possible to detect the smallest change in the refractive index upon the adsorption of a small amount of analyte on the surface of plasmonic nanoparticles. One of the approaches to improve the sensitivity of nanostructure arrays is to reduce the effect of the substrate. Upon excitation of surface plasmon resonance, a significant part of the locally enhanced electric field, which determines the possibility of detection, is located in the volume of the substrate material and is inaccessible to analyte molecules. We studied the sensitivity of an array of gold triangular nanoprisms to a change in the refractive index of a medium depending on the height of an extra dielectric layer under the particles using finite difference numerical simulation in the time domain. The sensitivity reaches 42 ± 6% at a layer height of 15 nm, while a further increase in the spacer thickness does not significantly increase the sensitivity of the system.

AbstractCurrently, the issue of minimizing the environmental impact of anthropogenic activities and improving the quality of water resources is topical. The paper presents an overview of research on advanced oxidation processes and their use for the removal of organic dyes from wastewater. Among wastewater treatment technologies based on advanced oxidation processes can be divided: oxidation of organic dyes with hydrogen peroxide in the presence of iron(II) ions when irradiated UV light (photo-Fenton), exposure of wastewater to ultrasound in the presence of iron(II) ions and hydrogen peroxide (sono-Fenton), the photoelectrochemical generation of hydrogen peroxide in the presence of iron(II) ions and UV light irradiation (photoelectro-Fenton), as well as in the presence of heterogeneous iron-containing compounds and hydrogen peroxide (Fenton-like process). These advanced oxidation processes are used for the removal of organic dyes which are highly chemically stable because the other treatment methods, such as biological oxidation is inefficient.

AbstractThe review systematizes works completed in the last 15 years on the application of digital (computer) colorimetry for chemical and pharmaceutical analysis. The characteristics of consumer optical devices for measuring an analytical signal are compared. The analytical possibilities and areas of application of multisensor colorimetry are discussed. The main trends and prospects for the development of the method in pharmacy are noted.